N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-13-6-4-5-7-16(13)20-17(21)12-19-18(22)14-8-10-15(23-2)11-9-14/h4-11H,3,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: SRYWGOAZDWJZIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide is an organic compound with a complex structure that includes both aromatic and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide typically involves the reaction of 2-ethylphenylamine with 4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can target the carbonyl group, converting it to an alcohol.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, introducing various substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3) under acidic conditions.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Introduction of halogens, nitro groups, or other substituents on the aromatic rings.

Scientific Research Applications

N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. The exact pathways and molecular interactions depend on the specific application and target.

Comparison with Similar Compounds

• N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-4-fluorobenzamide
• N-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-4-chlorobenzamide

Comparison: N-[2-(2-ethylanilino)-2-oxoethyl]-4-methoxybenzamide is unique due to the presence of the methoxy group, which can influence its chemical reactivity and biological activity. The methoxy group can enhance the compound’s solubility in organic solvents and may also affect its interaction with biological targets compared to its fluorinated or chlorinated analogs.